Cas no 2138419-59-5 ((4-Bromo-2-chlorophenyl)methanesulfonyl fluoride)

• Product Name: (4-Bromo-2-chlorophenyl)methanesulfonyl fluoride
• CAS No: 2138419-59-5
• MF: C₇H₅BrClFO₂S
• MW: 287.533802747726
• CID: 5992970
• PubChem ID: 165459361
• Update Time: 2025-07-21

(4-Bromo-2-chlorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728930
• 2138419-59-5
• (4-bromo-2-chlorophenyl)methanesulfonyl fluoride
• (4-Bromo-2-chlorophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H5BrClFO2S/c8-6-2-1-5(7(9)3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： MVKWSDSMNGGXTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CS(=O)(=O)F

Computed Properties

• Exact Mass: 285.88662g/mol
• Monoisotopic Mass: 285.88662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on (4-Bromo-2-chlorophenyl)methanesulfonyl fluoride

Professional Introduction to (4-Bromo-2-chlorophenyl)methanesulfonyl fluoride (CAS No. 2138419-59-5)

(4-Bromo-2-chlorophenyl)methanesulfonyl fluoride) is a specialized organic compound with the CAS number 2138419-59-5. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications in synthetic chemistry and drug development. Its unique structural features, characterized by a bromo and chloro-substituted phenyl ring linked to a methanesulfonyl fluoride moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride molecule exhibits a high degree of reactivity, which is primarily attributed to the presence of the sulfonyl fluoride group. This group is known for its ability to participate in nucleophilic substitution reactions, making it an excellent tool for introducing sulfonyl groups into target molecules. The bromo and chloro substituents on the phenyl ring further enhance its utility by providing sites for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic frameworks, particularly in the development of novel pharmaceuticals.

In recent years, there has been a surge in research focusing on the application of< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride in medicinal chemistry. One notable area of interest is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride scaffold, researchers have been able to develop potent inhibitors that target specific kinases, leading to promising results in preclinical studies. For instance, derivatives of this compound have shown significant activity against tyrosine kinases, which are key players in cancer cell proliferation and survival.

The< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride molecule also finds utility in the synthesis of protease inhibitors. Proteases are another class of enzymes that are essential for numerous biological processes. Inhibiting specific proteases has been an effective strategy for treating diseases such as HIV/AIDS and certain types of cancer. Researchers have leveraged the reactivity of< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride to create novel protease inhibitors with enhanced binding affinity and selectivity. These inhibitors have demonstrated efficacy in vitro and are being further investigated for their potential therapeutic applications.

Additionally, the< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride scaffold has been explored in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antibiotics with novel mechanisms of action. By incorporating< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride into drug design, scientists have identified compounds that exhibit potent activity against Gram-positive bacteria. These findings highlight the compound's potential as a building block for next-generation antimicrobial therapies.

The synthetic versatility of< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride extends beyond its use as an intermediate in drug development. It has also been employed in materials science and agrochemical research. For example, researchers have utilized this compound to synthesize advanced polymers with tailored properties for applications in electronics and coatings. In agrochemistry, derivatives of< strong>4-Bromo-2-chlorophenyl)methanesulfonyl fluoride have been investigated as potential herbicides and fungicides due to their ability to interact with biological targets in plants.

The< strong>CAS No. 2138419-59-5 associated with this compound underscores its significance in chemical research. The CAS registry system provides a unique identifier for each chemical substance, facilitating accurate documentation and communication within the scientific community. This standardized nomenclature ensures that researchers worldwide can reliably access and utilize information about< strong>(4-Bromo-2-chlorophenyl)methanesulfonyl fluoride, thereby fostering collaboration and innovation.

In conclusion, (4-Bromo-2-chlorophenyl)methanesulfonyl fluoride (CAS No.< strong>2138419-59-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on drug discovery and development. As our understanding of biological systems continues to evolve, it is likely that< strong>(4-Bromo-2-chlorophenyl)methanesulfonyl fluoride will play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.